N-(1,3-benzodioxol-5-ylmethyl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C17H17NO5/c1-20-14-5-3-4-12(16(14)21-2)17(19)18-9-11-6-7-13-15(8-11)23-10-22-13/h3-8H,9-10H2,1-2H3,(H,18,19)
• InChI Key: ODBKNGGBIWRFOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol
• Solubility: >47.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,3-benzodioxol-5-ylmethyl)-2,3-dimethoxybenzamide, commonly known as benzamide, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Benzamide is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 277.3 g/mol.

Mechanism of Action

The exact mechanism of action of benzamide is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Benzamide has been shown to have a wide range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and modulate the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

Benzamide has several advantages as a research compound, including its stability, solubility, and ease of synthesis. However, it also has some limitations, such as its relatively low potency and limited selectivity for certain targets.

Future Directions

There are several potential future directions for research involving benzamide. These include the development of more potent and selective analogs, the investigation of its potential as a therapeutic agent for various diseases, and the elucidation of its exact mechanism of action. Additionally, further studies are needed to determine the safety and toxicity of benzamide in humans.

Synthesis Methods

Benzamide can be synthesized through a multistep process involving the condensation of 2,3-dimethoxybenzaldehyde with 3,4-methylenedioxyphenylacetic acid, followed by the reduction of the resulting Schiff base using sodium borohydride. The final product is obtained through the acylation of the resulting amine with benzoyl chloride.

Scientific Research Applications

Benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess antifungal, antibacterial, and antitumor properties, making it a promising candidate for the development of new drugs.